Cas no 52608-34-1 (Piperidinium, 1,1-dimethyl-2-phenyl-, acetate)

• Product Name: Piperidinium, 1,1-dimethyl-2-phenyl-, acetate
• CAS No: 52608-34-1
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 359254
• PubChem ID: 12347274
• Update Time: 2025-04-19

Piperidinium, 1,1-dimethyl-2-phenyl-, acetate Chemical and Physical Properties

Names and Identifiers

• Piperidinium, 1,1-dimethyl-2-phenyl-, acetate
• 1,1-dimethyl-2-phenylpiperidin-1-ium,acetate
• 1,1-Dimethyl-2-phenylpiperidin-1-ium acetate
• DTXSID80492888
• 52608-34-1

• Inchi： 1S/C13H20N.C2H4O2/c1-14(2)11-7-6-10-13(14)12-8-4-3-5-9-12;1-2(3)4/h3-5,8-9,13H,6-7,10-11H2,1-2H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： ZSROGCVWKNRLKJ-UHFFFAOYSA-M
• SMILES： [O-]C(C)=O.[N+]1(C)(C)CCCCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 249.17299
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13